Cas no 612802-44-5 (methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)

• Product Name: methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
• CAS No: 612802-44-5
• MF: C₁₈H₁₇NO₆
• MW: 343.330685377121
• CID: 6571863
• Update Time: 2025-10-30

methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
• methyl 2-amino-4-(1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
• 4H-1-Benzopyran-3-carboxylic acid, 2-amino-4-(1,3-benzodioxol-5-yl)-5,6,7,8-tetrahydro-5-oxo-, methyl ester

• Inchi： 1S/C18H17NO6/c1-22-18(21)16-14(9-5-6-11-13(7-9)24-8-23-11)15-10(20)3-2-4-12(15)25-17(16)19/h5-7,14H,2-4,8,19H2,1H3
• InChI Key： LKJPAWYTDDAKLF-UHFFFAOYSA-N
• SMILES： C1(N)OC2CCCC(=O)C=2C(C2=CC=C3OCOC3=C2)C=1C(OC)=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 558.1±50.0 °C(Predicted)
• pka: 3.54±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

Recent Advances in the Study of Methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate (CAS: 612802-44-5)

The compound methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate (CAS: 612802-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting inflammatory and neurodegenerative diseases. Its unique structural features, including the benzodioxole and chromene moieties, contribute to its ability to modulate various biological pathways. Researchers have employed advanced synthetic techniques, such as multicomponent reactions and catalytic asymmetric synthesis, to optimize its production and enhance its purity and yield.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting specific enzymes involved in oxidative stress and inflammation. For instance, it has shown promising activity against cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical targets in the treatment of chronic inflammatory conditions. Additionally, its neuroprotective effects have been investigated in models of Alzheimer's disease, where it appears to reduce amyloid-beta aggregation and mitigate neuronal damage.

Mechanistic studies utilizing molecular docking and dynamics simulations have provided insights into the compound's binding interactions with key protein targets. These computational approaches, combined with experimental data, suggest that the compound's amino and carboxylate functional groups play a pivotal role in its bioactivity. Such findings are instrumental in guiding the design of derivatives with improved pharmacokinetic properties and reduced off-target effects.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this promising compound into a viable therapeutic agent.

In conclusion, methyl 2-amino-4-(2H-1,3-benzodioxol-5-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate represents a compelling area of research with significant implications for drug discovery. Continued exploration of its biological mechanisms and synthetic optimization will undoubtedly contribute to the advancement of novel treatments for a range of diseases.